2-bromo-N1,N1-dihexylbenzene-1,4-diamine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-Bromo-N1,N1-dihexylbenzene-1,4-diamine is a brominated aromatic diamine with two hexyl groups attached to the N1 position of the benzene ring. The bromine atom at the 2-position further modulates electronic properties, making it distinct from non-halogenated analogs.
Properties
Molecular Formula |
C18H31BrN2 |
|---|---|
Molecular Weight |
355.4 g/mol |
IUPAC Name |
2-bromo-1-N,1-N-dihexylbenzene-1,4-diamine |
InChI |
InChI=1S/C18H31BrN2/c1-3-5-7-9-13-21(14-10-8-6-4-2)18-12-11-16(20)15-17(18)19/h11-12,15H,3-10,13-14,20H2,1-2H3 |
InChI Key |
QHHFKPNTJJKNMF-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCN(CCCCCC)C1=C(C=C(C=C1)N)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Brominated Benzene-1,4-Diamine Derivatives
2-Bromo-N1,N1,N4,N4-Tetramethylbenzene-1,4-Diamine
- Structure : Bromine at the 2-position, methyl groups on both N1 and N3.
- Key Differences : Smaller alkyl groups (methyl vs. hexyl) reduce steric hindrance and increase crystallinity.
2,5-Dibromobenzene-1,4-Diamine (CAS 586-77-6)
- Similarity score: 0.85 compared to the target compound .
N1,N4-Bis(4-Bromophenyl)-N1,N4-Diphenylbenzene-1,4-Diamine
- Structure : Bulky bromophenyl and phenyl groups on both N1 and N4.
- Structural data available via PubChem, but biological activity unreported .
Table 1: Brominated Derivatives Comparison
| Compound | Substituents | Molecular Weight | Key Properties |
|---|---|---|---|
| Target Compound | N1,N1-dihexyl, 2-Br | 339.29 g/mol | High lipophilicity |
| 2-Bromo-N1,N1,N4,N4-tetramethyl analog | N1,N4-tetramethyl, 2-Br | 287.18 g/mol | Lower steric bulk |
| 2,5-Dibromobenzene-1,4-diamine | No alkyl, 2,5-diBr | 265.93 g/mol | High electrophilicity |
Alkyl-Substituted Benzene-1,4-Diamines
2-Bromo-1-N-Butylbenzene-1,4-Diamine (CAS 1247739-67-8)
- Structure : Butyl group at N1, bromine at 2-position.
- Key Differences: Shorter alkyl chain reduces lipophilicity (logP ~2.5 vs. ~5.0 for dihexyl analog). Potential intermediate in pharmaceutical synthesis .
N1,N1-Dimethylbenzene-1,3-Diamine Hydrochloride (CAS 2836-04-6)
- Structure : Methyl groups on N1, 1,3-diamine substitution.
- Key Differences : Altered ring substitution (1,3 vs. 1,4) affects electronic distribution and solubility. Safety data available for hydrochloride form .
Table 2: Alkyl-Substituted Analogs
| Compound | Alkyl Groups | Halogen | Solubility | Application |
|---|---|---|---|---|
| Target Compound | Dihexyl | Br | Low in water | Material science |
| 2-Bromo-N1-butyl analog | Butyl | Br | Moderate in DMSO | Synthetic intermediate |
| N1,N1-Dimethyl-1,3-diamine HCl | Methyl | None | High in water | Laboratory reagent |
Halogenated and Reactive Derivatives
2,6-Dichlorobenzene-1,4-Diamine
- Reactivity: Autoxidizes to quinone diimine, a protein-reactive electrophile.
- Comparison : Bromine in the target compound may slow oxidation compared to chlorine, reducing reactivity.
2-Nitro-N1-Phenylbenzene-1,4-Diamine
- Structure : Nitro group at 2-position, phenyl at N1.
- Key Differences : Nitro group increases oxidative toxicity. Safety data highlights hazards (e.g., skin irritation) .
(N1Z,N4Z)-N1,N4-Bis(4-Bromobenzylidene)Benzene-1,4-Diamine
- Activity : Exhibits antibacterial properties against Staphylococcus aureus and Escherichia coli. DFT studies suggest planar geometry enhances DNA intercalation .
- Comparison : Target compound’s dihexyl groups may hinder planar stacking, reducing antimicrobial efficacy.
ICI (8-(Chloromethyl)-9'-Purine-2,6-Diamine)
- Activity : High DNA intercalation due to bicyclic planar structure. Target compound’s bromine and alkyl groups may limit similar interactions .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
